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An In-Depth Technical Guide to 2-Chloro-1-(2-hydroxy-5-methylphenyl)ethanone

Executive Summary: This document provides a comprehensive technical overview of 2-
Chloro-1-(2-hydroxy-5-methylphenyl)ethanone, a functionalized aromatic ketone of
significant interest in synthetic chemistry. While a dedicated CAS number for this specific
compound is not prevalent in public databases, this guide elucidates its logical synthesis,
predicted physicochemical properties, spectral characteristics, and chemical reactivity. The
primary synthetic pathway involves a two-step process commencing with the Fries
rearrangement of p-cresyl acetate to form the key intermediate, 1-(2-hydroxy-5-
methylphenyl)ethanone (CAS: 1450-72-2), followed by selective a-chlorination. This guide is
intended for researchers, chemists, and drug development professionals, offering detailed
experimental protocols and field-proven insights into the handling and synthetic utility of this
versatile chemical building block.

Introduction
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2-Chloro-1-(2-hydroxy-5-methylphenyl)ethanone is a bifunctional organic molecule featuring
a hydroxylated phenyl ring, a ketone, and a reactive a-chloro substituent. This combination of
functional groups makes it a highly valuable intermediate in the synthesis of more complex
molecular architectures, particularly heterocyclic compounds and pharmaceutical scaffolds.
The hydroxyl and carbonyl groups can direct further substitutions on the aromatic ring, while
the a-chloro group provides a reactive handle for nucleophilic substitution, enabling the facile
introduction of diverse functionalities. This guide details the synthesis, characterization, and
safe handling of this compound, grounding the discussion in the well-documented chemistry of
its precursor.

Compound Identification and Physicochemical
Properties

The primary precursor for the synthesis of the title compound is 1-(2-Hydroxy-5-
methylphenyl)ethanone. Its properties are well-established and provide a baseline for
understanding the characteristics of its chlorinated derivative.

Table 1: Physicochemical Properties of Precursor 1-(2-Hydroxy-5-methylphenyl)ethanone[1][2]
[3]

Identifier Value

CAS Number 1450-72-2

Molecular Formula CoH1002

Molecular Weight 150.18 g/mol

Appearance Yellow crystalline powder

Melting Point 45-48 °C

Solubility Insoluble in water

Synonyms 2'-Hydroxy-5'-methylacetophenone, 2-Acetyl-4-

methylphenol

Table 2: Predicted Properties of 2-Chloro-1-(2-hydroxy-5-methylphenyl)ethanone
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Identifier Value

CAS Number Not readily available

Molecular Formula CoHoCIO2

Molecular Weight 184.62 g/mol

Appearance Expected to be a solid at room temperature

. . Higher than the precursor due to increased
Boiling Point
mass

Likely soluble in common organic solvents (e.qg.,

Solubility
DCM, THF, Ethyl Acetate)

Synthesis and Mechanism

The synthesis of 2-Chloro-1-(2-hydroxy-5-methylphenyl)ethanone is most logically achieved
in a two-step sequence. First, the hydroxyacetophenone backbone is constructed via the Fries
rearrangement, an acid-catalyzed intramolecular acylation. Second, the resulting ketone is
selectively chlorinated at the a-carbon.

Step 1: Synthesis of 1-(2-Hydroxy-5-
methylphenyl)ethanone via Fries Rearrangement

The Fries rearrangement is a classic and reliable method for converting phenolic esters into
hydroxy aryl ketones.[2] In this case, p-cresyl acetate is rearranged using a Lewis acid catalyst,
typically anhydrous aluminum chloride (AICI5).

Mechanism: The reaction proceeds through the formation of an acylium ion intermediate. The
Lewis acid coordinates to the carbonyl oxygen of the ester, weakening the acyl-oxygen bond.
This facilitates the migration of the acyl group to the electron-rich aromatic ring, primarily at the
ortho and para positions relative to the hydroxyl group. At high temperatures (>160°C), the
ortho-isomer is favored.
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Intramolecular Electrophilic

AICI3 (Lewis Acid) __Catalyst___ p-Cresyl Acetate Coordination & Rearrangement [Acylium lon-Phenoxide Complex] w» 1-(2-Hydroxy-5-methylphenyl)ethanone

2-Chloro-1-(2-hydroxy-5-methylphenyl)ethanone

a-Carbon (Electrophilic) | Carbonyl Group | Aromatic Ring

Highly Reactive Site Selective Reactions Further Functionalization
Y
Reduction (e.g., with NaBHa)
Forms corresponding chlorohydrin

Nucleophilic Substitution (e.g., with amines, thiols)
Leads to heterocycle formation (e.g., benzofurans, chromones)

Electrophilic Aromatic Substitution (e.g., nitration, halogenation)
Directed by -OH and acyl groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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